Cas no 1804841-84-6 (6-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-methanol)

• Product Name: 6-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-methanol
• CAS No: 1804841-84-6
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4859233
• Update Time: 2025-07-22

6-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H5BrF2N2O/c9-7-1-4(8(10)11)5(3-14)6(2-12)13-7/h1,8,14H,3H2
• InChI Key： AUIUJJBNCBNUTN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(C#N)=N1)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.7
• Topological Polar Surface Area: 56.9

Additional information on 6-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-methanol

Introduction to 6-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-methanol (CAS No. 1804841-84-6)

6-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-methanol, with the chemical formula C₇H₂BrF₂N₂O, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The presence of multiple functional groups, including a bromo substituent, a cyano group, a difluoromethyl group, and a hydroxymethyl moiety, makes this molecule a versatile intermediate in synthetic chemistry.

The CAS No. 1804841-84-6 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and retrieval for research purposes. The structural features of 6-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-methanol contribute to its potential utility in the development of novel therapeutic agents. Specifically, the bromo group can serve as a handle for further functionalization via cross-coupling reactions, while the cyano and difluoromethyl groups are known to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been growing interest in the exploration of pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. For instance, studies have demonstrated that pyridine-based compounds exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The structural motif of 6-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-methanol aligns well with these pharmacological targets, making it a promising scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The difluoromethyl group, in particular, is known to improve the pharmacokinetic properties of drug candidates by increasing lipophilicity and reducing metabolic liability. Additionally, the cyano group can be used to modulate electronic properties, influencing binding interactions with biological targets.

Recent advancements in computational chemistry have further enhanced the utility of 6-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-methanol. Molecular modeling studies have revealed that this compound can effectively interact with specific pockets on protein surfaces, suggesting its potential as a lead compound in structure-based drug design. These insights have been corroborated by experimental data showing that derivatives of this scaffold exhibit significant activity against various kinases and other therapeutic targets.

The agrochemical sector has also recognized the value of 6-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-methanol as a building block for developing novel pesticides. Pyridine derivatives are well-documented for their efficacy in controlling pests and pathogens by interfering with essential biological processes. The unique combination of functional groups in this compound allows for fine-tuning its biological activity, making it suitable for designing next-generation agrochemicals with improved selectivity and reduced environmental impact.

In conclusion, 6-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-methanol (CAS No. 1804841-84-6) represents a fascinating compound with multiple potential applications across pharmaceuticals and agrochemicals. Its structural complexity and functional diversity make it an invaluable intermediate for synthetic chemists seeking to develop innovative drug candidates and crop protection agents. As research continues to uncover new therapeutic targets and synthetic methodologies, the relevance of this compound is expected to grow further.